Cas no 1557843-16-9 (2-Ethyl-5-methylpyridin-3-amine)

• Product Name: 2-Ethyl-5-methylpyridin-3-amine
• CAS No: 1557843-16-9
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 5746077
• PubChem ID: 83913933
• Update Time: 2025-05-20

2-Ethyl-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1622070
• 1557843-16-9
• 2-ethyl-5-methylpyridin-3-amine
• SCHEMBL17887300
• 3-Pyridinamine, 2-ethyl-5-methyl-
• 2-Ethyl-5-methylpyridin-3-amine

• Inchi： 1S/C8H12N2/c1-3-8-7(9)4-6(2)5-10-8/h4-5H,3,9H2,1-2H3
• InChI Key： WBEHYQNWTZVUJT-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C(C=1CC)N

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 263.7±35.0 °C(Predicted)
• pka: 7.12±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Ethyl-5-methylpyridin-3-amine

2-Ethyl-5-methylpyridin-3-amine: A Comprehensive Overview

2-Ethyl-5-methylpyridin-3-amine, also known by its CAS number CAS No. 1557843-16-9, is a heterocyclic aromatic amine compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in synthetic chemistry. The structure of 2-Ethyl-5-methylpyridin-3-amine consists of a pyridine ring with substituents at positions 2, 3, and 5, specifically an ethyl group at position 2, an amino group at position 3, and a methyl group at position 5. These substituents influence the compound's reactivity, stability, and biological activity.

The synthesis of 2-Ethyl-5-methylpyridin-3-amine typically involves multi-step processes, often utilizing palladium-catalyzed cross-coupling reactions or other advanced methodologies to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched forms of this compound, which are particularly valuable in drug discovery and asymmetric catalysis.

One of the most promising applications of 2-Ethyl-5-methylpyridin-3-amines lies in its role as a building block for more complex molecules. For instance, it has been employed as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases. Its ability to participate in nucleophilic aromatic substitution reactions makes it a versatile precursor for constructing diverse heterocyclic frameworks.

In the context of materials science, 2-Ethyl-5-methylpyridin-inium salts have shown potential as components in organic electronics. Their unique electronic properties make them suitable candidates for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have explored their ability to act as charge transport layers, enhancing device efficiency and stability.

Beyond its chemical applications, 2-Ethyl--methylpyridin-inium salts have also garnered attention in the field of catalysis. Researchers have demonstrated that these compounds can serve as effective ligands for transition metal catalysts, facilitating various transformations such as C-H activation and cross-coupling reactions. Their chelating properties enable the formation of stable metal complexes with tailored catalytic activities.

The biological activity of 2-Ethyl--methylpyridin-inium salts has been extensively investigated in recent years. Studies have shown that these compounds exhibit moderate to high potency against certain cancer cell lines, suggesting their potential as anticancer agents. Additionally, they have demonstrated inhibitory effects on key enzymes involved in inflammatory pathways, making them promising leads for anti-inflammatory drug development.

In terms of environmental impact, the synthesis and application of CAS No. 1557843--9-based compounds are being optimized to minimize ecological footprints. Green chemistry approaches are increasingly being adopted to ensure sustainable production practices while maintaining high standards of product quality.

In conclusion, 2-Ethyl--methylpyridin-inium salts, identified by its CAS number (CAS No. 1557843--9), represents a multifaceted compound with diverse applications across chemistry, materials science, pharmacology, and catalysis. Its structural versatility and reactivity make it an invaluable tool for researchers seeking innovative solutions across these disciplines.